Cas no 1007550-40-4 (2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetaldehyde)

• Product Name: 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetaldehyde
• CAS No: 1007550-40-4
• MF: C₆H₄ClF₃N₂O
• MW: 212.556970596313
• MDL: MFCD04969656
• CID: 5559912
• PubChem ID: 45157285
• Update Time: 2025-08-05

2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-26690962
• 1007550-40-4
• 2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetaldehyde
• 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetaldehyde

• MDL： MFCD04969656
• Inchi： 1S/C6H4ClF3N2O/c7-4-3-12(1-2-13)11-5(4)6(8,9)10/h2-3H,1H2
• InChI Key： RQTNTYTWZGRKJD-UHFFFAOYSA-N
• SMILES： ClC1=CN(CC=O)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 211.9964249g/mol
• Monoisotopic Mass: 211.9964249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų